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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the resistance profile of the novel anti-
tubercular candidate ND-011992, in combination with Q203 (Telacebec), against other
established anti-mycobacterial agents. The data presented is compiled from published
experimental studies to assist in the evaluation of its potential role in combating drug-resistant
Mycobacterium tuberculosis.

Executive Summary

ND-011992 is an inhibitor of the cytochrome bd oxidase, a key component of the mycobacterial
respiratory chain. While ineffective on its own, it exhibits potent bactericidal activity against
Mycobacterium tuberculosis when used in synergy with Q203, an inhibitor of the cytochrome
bcc:aa3 terminal oxidase. This dual inhibition of the respiratory pathway presents a promising
strategy against drug-resistant strains.[1][2] The combination of ND-011992 and Q203
demonstrates a low frequency of resistance development. Notably, resistance to the
combination is primarily driven by mutations in the target of Q203, with escape mutants
remaining susceptible to ND-011992.[3]
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Data Presentation: Comparative Minimum Inhibitory
Concentrations (MIC)

The following tables summarize the in vitro activity of the ND-011992 and Q203 combination
against various M. tuberculosis strains, alongside the typical MIC ranges for first-line anti-

tubercular drugs.

Table 1: In Vitro Activity of ND-011992 in Combination with Q203 against M. tuberculosis

Compound/Combin

. Strain MICso (pM) Assay Principle
ation
ND-011992 + Q203 o
H37Rv 0.97 nM (for Q203) Growth Inhibition
(200 n)
ICso0: 2.8-4.2 uM (for )
ND-011992 + Q203 H37Rv ATP Depletion
ND-011992)
) ICso0: 0.5-1.6 UM (for )
ND-011992 + Q203 M. bovis BCG ATP Depletion
ND-011992)
ND-011992 + Q203 Pan-susceptible 0.12 - 0.25 uM (for
o Agar Plate MIC
(100 nM) clinical isolates ND-011992)
ND-011992 + Q203 Drug-resistant clinical 0.12 - 0.5 uM (for ND-
_ Agar Plate MIC
(100 nM) isolates 011992)

Data sourced from Lee et al., 2021.[1]

Table 2: Typical MIC Ranges for First-Line Anti-Tuberculosis Drugs against M. tuberculosis
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Susceptible Strains

Drug Resistant Strains (pg/mL)
(ng/mL)

Isoniazid 0.02-0.2 >1.0

Rifampicin 0.05-0.5 >20

Ethambutol 0.5-2.0 >5.0

Pyrazinamide 12.5-100 > 100

Note: These are typical ranges and can vary between studies and specific strains.

Table 3: Frequency of Resistance

Drug/Combination

Strain

Frequency of Resistance

ND-011992 + Q203

M. tuberculosis H37Rv
AcydAB

Not significantly different from
Q203 alone

ND-011992

M. bovis BCG

<3.7x10710

Rifampicin

M. tuberculosis H37Rv
AcydAB

Comparable to Q203 + ND-
011992

Data sourced from Lee et al., 2021.[1][3]

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Determination
by Broth Microdilution

This protocol is based on the EUCAST reference method for MIC determination in

mycobacteria.

a. Inoculum Preparation:

o Mycobacterium tuberculosis is cultured on solid medium (e.g., Middlebrook 7H11 agar) at

37°C.
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Colonies are collected and suspended in sterile water with glass beads.
The suspension is vortexed to create a homogenous mixture.
The turbidity is adjusted to a 0.5 McFarland standard.

The suspension is then diluted to achieve a final inoculum of approximately 10> CFU/mL in
Middlebrook 7H9 broth supplemented with 10% OADC.[4]

. Plate Preparation and Incubation:

The test compounds are serially diluted in a 96-well microtiter plate.
100 pL of the prepared inoculum is added to each well.

The plates are sealed and incubated at 37°C.

. Reading and Interpretation:

Growth is visually assessed after a defined incubation period (typically 7-21 days).

The MIC is defined as the lowest concentration of the drug that inhibits visible growth.[4]

Agar Plate MIC Assay for ND-011992 + Q203
Combination

This method was utilized in the key study evaluating ND-011992.

a. Plate Preparation:

b

Middlebrook 7H11 agar is supplemented with 10% OADC and 0.5% glycerol.

A fixed concentration of Q203 (e.g., 100 nM) is added to the molten agar.

Serial dilutions of ND-011992 are also incorporated into the agar before pouring the plates.

. Inoculation and Incubation:

A culture of M. tuberculosis is prepared and diluted.
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C.

A small volume of the diluted culture is spotted onto the surface of the agar plates.
Plates are incubated at 37°C for 3-4 weeks.
Reading and Interpretation:

The MIC is determined as the lowest concentration of ND-011992 that prevents visible
bacterial growth in the presence of Q203.[1]

Determination of Frequency of Resistance

a. Culture Preparation:

Multiple independent cultures of M. tuberculosis are grown to a specific optical density.

. Plating:

Aliquots of each culture are plated onto Middlebrook 7H11 agar containing the selective
drug(s) at a concentration several times the MIC.

Serial dilutions of the cultures are also plated on drug-free agar to determine the total viable
cell count.

. Incubation and Counting:

Plates are incubated at 37°C until colonies are visible (3-4 weeks).

The number of resistant colonies on the drug-containing plates and the total number of
viable cells on the drug-free plates are counted.

. Calculation:

The frequency of resistance is calculated by dividing the number of resistant colonies by the
total number of viable cells.[1]

Visualizations
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Inoculum Preparation

Start with M. tuberculosis culture

Harvest colonies

Suspend in sterile water with glass beads

Vortex to homogenize

Adjust to 0.5 McFarland turbidity

Dilute to final inoculum concentration

Broth Microdilution Assay

Prepare 96-well plate with serial drug dilutions

Add inoculum to each well

Incubate at 37°C

Visually assess growth

Determine MIC

Click to download full resolution via product page

Caption: Workflow for MIC determination using the broth microdilution method.
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Caption: Dual inhibition of mycobacterial terminal oxidases by ND-011992 and Q203.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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